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Compound of Interest

Compound Name: Linolenyl behenate

Cat. No.: B15552117

Get Quote

Introduction

Linolenyl behenate is a long-chain wax ester, a class of neutral lipids composed of a long-

chain fatty acid esterified to a long-chain fatty alcohol.[1] Wax esters are widely distributed in

nature, serving critical biological functions such as energy storage, particularly in marine

organisms, and forming protective, water-repellent coatings on the leaves of plants and the

cuticles of insects.[1][2] Linolenyl behenate specifically is the ester formed from α-linolenyl

alcohol and behenic acid. While the specific historical discovery of this individual wax ester is

not prominently documented, its identification and characterization fall under the broader study

of complex lipid mixtures from natural sources. The advancement of chromatographic and

spectrometric techniques has enabled the detailed analysis of such complex lipids, allowing for

the isolation and structural elucidation of individual molecular species like Linolenyl behenate.

[1] This guide provides a comprehensive overview of the technical protocols for the isolation,

characterization, and synthesis of Linolenyl behenate, aimed at researchers and

professionals in the field of drug development and lipidomics.
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A summary of the key quantitative data for Linolenyl behenate is presented in the table below.

This information is crucial for its identification and for designing experimental protocols.

Property Value Reference

CAS Number 2692623-61-1 [3]

Molecular Formula C₄₀H₇₄O₂

Molecular Weight 587.02 g/mol

Synonyms

(9Z,12Z,15Z)-9,12,15-

Octadecatrien-1-yl

docosanoate

Lipid Number WE (18:3(9Z,12Z,15Z)/22:0)

Physical State Solid

Purity (Commercial) >99%

Storage Temperature Freezer

Experimental Protocols
This section details the methodologies for the isolation, characterization, and synthesis of

Linolenyl behenate.

Isolation from Natural Sources
The following protocol describes a general procedure for the isolation of Linolenyl behenate
from a plant source rich in wax esters, adapted from established methods for wax ester

extraction and purification.

Objective: To isolate Linolenyl behenate from a complex lipid extract.

Materials:

Plant material (e.g., seeds, leaves)
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Solvents: n-hexane, diethyl ether, chloroform, methanol, glacial acetic acid, toluene (all

analytical grade)

Internal standard (e.g., a wax ester with a unique chain length not expected in the sample)

Silica gel 60 for column chromatography and TLC plates

Sodium sulfate, anhydrous

Standard of Linolenyl behenate for comparison

Procedure:

Lipid Extraction:

Homogenize 10g of dried and ground plant material.

Extract the total lipids by incubating the homogenate with a 2:1 (v/v) mixture of

chloroform:methanol for 1 hour with agitation.

Filter the mixture to remove solid debris.

Wash the filtrate with 0.9% NaCl solution to remove non-lipid contaminants.

Collect the lower organic phase, dry it over anhydrous sodium sulfate, and evaporate the

solvent under a stream of nitrogen to yield the total lipid extract.

Fractionation by Column Chromatography:

Prepare a silica gel column (e.g., 20g silica gel in a glass column) conditioned with n-

hexane.

Dissolve the total lipid extract in a minimal volume of n-hexane and load it onto the

column.

Elute different lipid classes using a solvent gradient:

Elute hydrocarbons with n-hexane.
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Elute wax esters with a mixture of n-hexane and diethyl ether (e.g., 98:2 v/v).

Elute more polar lipids like triacylglycerols with higher polarity solvent mixtures.

Collect fractions and monitor the composition by Thin Layer Chromatography (TLC).

Thin Layer Chromatography (TLC) Analysis and Purification:

Spot the collected fractions alongside the total lipid extract and a Linolenyl behenate
standard on a silica gel TLC plate.

Develop the plate in a chamber with a solvent system such as n-hexane:diethyl

ether:glacial acetic acid (80:20:1, v/v/v).

Visualize the separated lipids by spraying with a suitable reagent (e.g., primuline) and

viewing under UV light.

Identify the fractions containing the band corresponding to the wax ester standard.

For further purification, preparative TLC can be performed. Scrape the silica band

corresponding to the wax esters, and extract the lipid from the silica with

chloroform:methanol.

Characterization and Analysis
Objective: To confirm the identity and purity of the isolated Linolenyl behenate.

A. Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: The isolated wax ester fraction can be analyzed directly.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., DB-5ms).

GC Conditions:

Injector Temperature: 300°C
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Oven Program: Start at 150°C, ramp to 320°C at 5°C/min, and hold for 15 minutes.

Carrier Gas: Helium.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 50-700.

Expected Results: The GC will separate the wax esters by their volatility. The mass spectrum

of Linolenyl behenate will show a molecular ion peak (or fragments corresponding to its

molecular weight) and characteristic fragmentation patterns of the linolenyl alcohol and

behenic acid moieties.

B. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS):

Instrumentation: An HPLC system with a C30 reverse-phase column coupled to a mass

spectrometer with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray

Ionization (ESI) source.

Mobile Phase: A gradient of methanol and chloroform.

MS Conditions:

Ionization can be enhanced by post-column addition of silver ions or using ammonium

adducts for ESI.

Expected Results: This method is particularly useful for analyzing long-chain wax esters that

may not be suitable for GC. It provides molecular weight information and can be used for

quantification.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR: The proton NMR spectrum will show characteristic signals for the protons of the

ester group, the double bonds in the linolenyl chain (~5.3 ppm), the alpha-protons to the

carbonyl group (~2.3 ppm), the methylene groups, and the terminal methyl groups (~0.9

ppm).
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¹³C-NMR: The carbon NMR will provide detailed information on the carbon skeleton,

including signals for the carbonyl carbon of the ester, the carbons of the double bonds, and

the aliphatic carbons.

Enzymatic Synthesis of Linolenyl Behenate
This protocol describes a greener, enzymatic approach to synthesizing Linolenyl behenate.

Objective: To synthesize Linolenyl behenate from its constituent fatty acid and fatty alcohol.

Materials:

Behenic acid

α-Linolenyl alcohol

Immobilized lipase (e.g., Novozym 435 from Candida antarctica)

Solvent (e.g., n-hexane or a solvent-free system)

Molecular sieves (for water removal)

Procedure:

Reaction Setup:

In a round-bottom flask, combine equimolar amounts of behenic acid and α-linolenyl

alcohol.

If using a solvent, dissolve the reactants in n-hexane. For a solvent-free system, gently

heat the mixture to melt the reactants.

Add the immobilized lipase (e.g., 10% by weight of the total reactants).

Add activated molecular sieves to the reaction mixture to remove the water produced

during esterification, which drives the reaction to completion.

Reaction Conditions:
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Incubate the mixture at a controlled temperature (e.g., 60°C) with constant stirring for 24-

48 hours.

Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC or

GC.

Purification:

Once the reaction is complete, remove the immobilized enzyme by filtration.

If a solvent was used, evaporate it under reduced pressure.

Purify the resulting crude product using column chromatography on silica gel, as

described in the isolation protocol, to separate the final wax ester from any unreacted

starting materials.

Visualizations
Biosynthesis and Analysis Workflows
The following diagrams illustrate the key pathways and workflows related to Linolenyl
behenate.
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Biosynthesis of Wax Esters
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Caption: Generalized biosynthetic pathway for wax esters like Linolenyl behenate.
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Isolation and Characterization Workflow
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Caption: Experimental workflow for the isolation and analysis of Linolenyl behenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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